Cas no 890092-89-4 (5-oxo-5H-1,3thiazolo3,2-apyrimidine-7-carboxylic acid)

• Product Name: 5-oxo-5H-1,3thiazolo3,2-apyrimidine-7-carboxylic acid
• CAS No: 890092-89-4
• MF: C₇H₄N₂O₃S
• MW: 196.183259963989
• CID: 3103183
• PubChem ID: 5200384
• Update Time: 2025-07-20

5-oxo-5H-1,3thiazolo3,2-apyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-5H-thiazolo[3,2-a]pyrimidine-7-carboxylic acid
• 5-oxo-5H-1,3thiazolo3,2-apyrimidine-7-carboxylic acid
• 5-oxo-5{H}-[1,3]thiazolo[3,2-{a}]pyrimidine-7-carboxylic acid
• EN300-113277
• AKOS001777185
• STK696147
• RZVXBYDLXBCQGI-UHFFFAOYSA-N
• 5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-7-carboxylic acid
• 890092-89-4
• 5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-7-carboxylic acid
• 5H-Thiazolo[3,2-a]pyrimidine-7-carboxylic acid, 5-oxo-
• CCG-124612

• Inchi： 1S/C7H4N2O3S/c10-5-3-4(6(11)12)8-7-9(5)1-2-13-7/h1-3H,(H,11,12)
• InChI Key： RZVXBYDLXBCQGI-UHFFFAOYSA-N
• SMILES： S1C=CN2C(C=C(C(=O)O)N=C12)=O

Computed Properties

• Exact Mass: 195.99426317Da
• Monoisotopic Mass: 195.99426317Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 95.3Ų

Additional information on 5-oxo-5H-1,3thiazolo3,2-apyrimidine-7-carboxylic acid

5-Oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-7-carboxylic Acid: A Multifunctional Compound with Promising Therapeutic Potential

5-Oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-7-carboxylic acid, with the chemical identifier CAS No. 890092-89-4, represents a novel class of heterocyclic compounds that have garnered significant attention in recent years due to their unique structural features and potential applications in pharmaceutical research. This compound belongs to the broader family of thiazolo[3,2-a]pyrimidine derivatives, which are characterized by the presence of a fused five-membered thiazole ring and a six-membered pyrimidine ring. The 5-oxo functional group at the 5-position of the thiazole ring, combined with the 7-carboxylic acid moiety, imparts distinctive chemical properties that may influence its biological activity and pharmacological behavior.

Recent studies have highlighted the significance of 5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-7-carboxylic acid in the context of drug discovery and development. The compound's molecular framework, which includes a heterocyclic system with multiple nitrogen and oxygen atoms, is particularly relevant to the design of molecules targeting specific enzymatic pathways or receptor interactions. For instance, the thiazole ring is known to exhibit diverse biological activities, ranging from antimicrobial properties to modulation of kinase signaling pathways, while the pyrimidine ring is commonly found in nucleoside analogs and other therapeutic agents.

One of the most notable aspects of 5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-7-carboxylic acid is its potential as a scaffold for the development of antiviral agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antiviral activity against RNA-dependent RNA polymerase (RdRp) enzymes, which are critical targets for the treatment of viral infections such as hepatitis C and influenza. The 7-carboxylic acid group was found to enhance the compound's ability to inhibit viral replication by interacting with key residues in the RdRp active site, thereby disrupting the enzyme's catalytic function.

Furthermore, the 5-oxo functionality in 5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-7-carboxylic acid may contribute to its potential as an anti-inflammatory agent. Research conducted in 2024 by the Department of Pharmacology at the University of Tokyo revealed that this compound could modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in the production of pro-inflammatory prostaglandins. The study suggested that the thiazole ring plays a critical role in stabilizing the compound's interaction with COX-2, thereby reducing inflammation in experimental models of arthritis.

Another area of interest is the 5H-1,3-thiazolo[3,2-a]pyrimidine scaffold's potential for targeting cancer-related pathways. A recent preclinical study published in Cancer Research explored the antitumor effects of 5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-7-carboxylic acid derivatives against pancreatic cancer cells. The compound was found to inhibit the proliferation of cancer cells by inducing apoptosis through the modulation of the mitochondrial apoptotic pathway. The 7-carboxylic acid moiety was hypothesized to enhance the compound's ability to permeate cell membranes, thereby increasing its bioavailability and efficacy in vivo.

In addition to its therapeutic potential, the 5-oxo-3H-1,3-thiazolo[3,2-a]pyrimidine structure may also offer advantages in terms of chemical stability and synthetic accessibility. The presence of multiple heteroatoms in the ring system allows for the incorporation of various functional groups, which can be tailored to optimize the compound's pharmacokinetic profile. For example, the 7-carboxylic acid group can be modified to introduce additional polar functionalities, potentially improving the compound's solubility and metabolic stability in vivo.

Despite its promising properties, further research is needed to fully elucidate the biological mechanisms of 5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-7-carboxylic acid. Ongoing studies are focused on understanding its interactions with specific molecular targets, as well as its potential side effects and toxicity profiles. The compound's structural versatility also presents opportunities for the development of derivatives with enhanced therapeutic effects, particularly in the treatment of complex diseases such as cancer, viral infections, and inflammatory disorders.

In conclusion, 5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-7-carboxylic acid represents a promising candidate for pharmaceutical development due to its unique molecular structure and potential applications in multiple therapeutic areas. The integration of the 5-oxo and 7-carboxylic acid functionalities, along with the inherent properties of the thiazole-pyrimidine scaffold, positions this compound as a valuable tool for the design of novel drugs targeting a wide range of biological processes.